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Compound of Interest

Compound Name: 2-Chloro-5-ethyl-4-methylpyridine

Cat. No.: B12968077

Get Quote

Executive Summary & Chemical Identification
Status: Niche Intermediate / Building Block Data Availability: Limited (Proprietary/Vendor-

Specific). No REACH-validated full SDS is currently indexed in public government databases

for the specific CAS provided.

This guide bridges the gap between limited vendor data and rigorous laboratory safety

standards. It employs a Structure-Activity Relationship (SAR) approach, deriving safety

protocols from the well-characterized analog 2-Chloro-5-methylpyridine.

Identity Verification
Critical Note on Registry Numbers: The CAS number provided in your request (112176-95-7)

does not return validated hits in major chemical indices (PubChem, CAS Common Chemistry,

ECHA).

Correct Commercial CAS: The structure 2-Chloro-5-ethyl-4-methylpyridine is commercially

indexed under CAS 106737-84-2.[1][2][3]
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Action: Verify the Certificate of Analysis (CoA) upon receipt. If your container is labeled

112176-95-7, treat it as the same structural entity but verify identity via 1H-NMR to rule out

isomeric variation (e.g., 2-chloro-4-ethyl-5-methylpyridine).

Parameter Specification

Chemical Name 2-Chloro-5-ethyl-4-methylpyridine

Primary CAS 106737-84-2 (Commercial Standard)

Formula C₈H₁₀ClN

Molecular Weight 155.62 g/mol

Structural Class Halogenated Alkylpyridine

Physical State Liquid (likely colorless to pale yellow)

Hazard Identification (SAR-Derived)
Rationale: In the absence of experimental toxicology for the ethyl-methyl analog, safety data is

extrapolated from the homologous series (2-Chloro-5-methylpyridine, CAS 18368-64-4).

GHS Classification (Projected)
Signal Word:WARNING
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Hazard Class Category Hazard Statement
Mechanism of
Action

Acute Toxicity (Oral) Cat 4
H302: Harmful if

swallowed.

Systemic absorption

via GI tract; pyridines

affect CNS/liver.

Skin Irritation Cat 2
H315: Causes skin

irritation.

Lipophilic alkyl chain

facilitates dermal

penetration; pyridine

nitrogen is

basic/irritating.

Eye Irritation Cat 2A
H319: Causes serious

eye irritation.

Direct mucous

membrane irritant.

STOT - Single Exp. Cat 3
H335: May cause

respiratory irritation.

Volatile organic

vapors irritate upper

respiratory tract.

Critical Structural Alerts
Chlorine Substituent (C2 Position): Increases reactivity toward nucleophiles (SNAr potential),

making it a potential skin sensitizer upon repeated contact.

Ethyl/Methyl Substitution: Increases lipophilicity (LogP ~2.5-3.0 estimated), enhancing skin

absorption rates compared to bare chloropyridine.

Safe Handling & Engineering Controls
Directive: Treat as a potent irritant with high skin permeability.

The "Data Gap" Safety Workflow
The following diagram illustrates the decision logic for handling intermediates with incomplete

SDS data.
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Compound Receipt
(CAS 112176-95-7 / 106737-84-2)

Validated SDS
Available?

Apply SAR Protocol
(Analog: 2-Cl-5-Me-Pyridine)No (Data Gap)

Engineering Controls:
Fume Hood + Nitrile (Double)

Yes

Assign Risk Level:
High Permeability Irritant

Click to download full resolution via product page

Caption: Protocol for establishing handling criteria when specific toxicological data is absent.

Engineering Controls
Primary Barrier: All open handling (weighing, transfer, solubilization) must occur within a

certified Chemical Fume Hood operating at face velocity >0.5 m/s.

Vapor Control: Do not heat open vessels. This compound is a liquid with expected volatility;

heating increases inhalation risk significantly.

Personal Protective Equipment (PPE) Matrix
Body Part Equipment Rationale

Hands
Double Nitrile Gloves (0.11

mm min)

Pyridines penetrate rubber;

double gloving provides a

"breakthrough" buffer. Change

immediately upon splash.

Eyes Chemical Splash Goggles

Safety glasses are insufficient

for liquids that are severe eye

irritants.

Body Lab Coat (Cotton/Poly)

Standard protection. Use

Tyvek sleeves if handling

>100g.

Respiratory Half-mask with OV Cartridge

Required only if working

outside a fume hood (e.g., spill

cleanup).

Experimental Protocols: Synthesis & Quenching

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12968077/docs?utm_src=pdf-body-img#technical-assessment-safety-protocol-2-chloro-5-ethyl-4-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12968077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Context: This compound is typically used as an electrophile in Suzuki-Miyaura couplings or

SNAr reactions.

Protocol: Safe Weighing & Transfer
Preparation: Place a tared vial inside the fume hood.

Transfer: Use a glass Pasteur pipette. Do not use plastic syringes without checking solvent

compatibility (pyridines can swell certain plastics).

Decontamination: Immediately rinse the pipette with Acetone or Ethyl Acetate into a

dedicated "Halogenated Organic Waste" container.

Seal: Parafilm the vial immediately after weighing to prevent vapor release.

Protocol: Reaction Quenching (General)
Hazard: Unreacted 2-chloro-5-ethyl-4-methylpyridine in the waste stream can pose long-

term aquatic toxicity risks.

Acidification: If the reaction mixture is basic, carefully acidify to pH 4-5 using 1M HCl. This

protonates the pyridine nitrogen, rendering it water-soluble and less volatile, reducing

inhalation risk during workup.

Extraction: Extract organic impurities.

Disposal: The aqueous layer (containing the protonated pyridine salt) should be disposed of

as Hazardous Aqueous Waste, not poured down the drain.

Emergency Response Strategy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12968077/docs?utm_src=pdf-body#technical-assessment-safety-protocol-2-chloro-5-ethyl-4-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12968077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Incident

Identify Type

Skin Contact Eye Contact Inhalation

Wash with Soap/Water
(15 mins)

Discard Gloves

Eyewash Station
(15 mins)

Force Eyelids Open

Move to Fresh Air
Support Breathing
Seek Medical Aid

Click to download full resolution via product page

Caption: Immediate action logic for exposure incidents involving halogenated pyridines.

First Aid Measures
Eye Contact: Immediately flush with water for 15 minutes. The chlorine substitution can

make the hydrolysis products acidic; speed is critical to prevent corneal damage.

Skin Contact: Wash with soap and water. Do not use alcohol or solvents (acetone/DMSO),

as these may enhance the transdermal transport of the pyridine.

Ingestion: Do NOT induce vomiting. The compound is an irritant; vomiting may cause

secondary damage to the esophagus.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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3. 136081-94-2|2-Chloro-5-(2-chloroethyl)pyridine hydrochloride|BLD Pharm [bldpharm.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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